molecular formula C25H19N7O B214886 4-[4-(2-methylphenyl)-5-(1-phenyl-1H-tetraazol-5-yl)-2-pyrimidinyl]benzamide

4-[4-(2-methylphenyl)-5-(1-phenyl-1H-tetraazol-5-yl)-2-pyrimidinyl]benzamide

Cat. No. B214886
M. Wt: 433.5 g/mol
InChI Key: GWTTZLMVXHXQNJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[4-(2-methylphenyl)-5-(1-phenyl-1H-tetraazol-5-yl)-2-pyrimidinyl]benzamide is a compound that has garnered significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-[4-(2-methylphenyl)-5-(1-phenyl-1H-tetraazol-5-yl)-2-pyrimidinyl]benzamide is not fully understood. However, studies have shown that the compound inhibits the activity of certain enzymes and proteins that are involved in the growth and development of cancer cells and inflammation.
Biochemical and Physiological Effects:
The compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation. Additionally, it has been found to have potential applications in the treatment of Alzheimer's disease and other neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[4-(2-methylphenyl)-5-(1-phenyl-1H-tetraazol-5-yl)-2-pyrimidinyl]benzamide in lab experiments is its potential applications in various fields. However, one limitation is that the compound is not readily available, and its synthesis can be challenging.

Future Directions

There are several future directions for the research on 4-[4-(2-methylphenyl)-5-(1-phenyl-1H-tetraazol-5-yl)-2-pyrimidinyl]benzamide. One direction is to further investigate the compound's potential applications in cancer research and inflammation. Additionally, research can be conducted on the compound's potential applications in the treatment of Alzheimer's disease and other neurological disorders. Furthermore, future studies can focus on optimizing the synthesis method of the compound to make it more readily available for research purposes.
Conclusion:
In conclusion, 4-[4-(2-methylphenyl)-5-(1-phenyl-1H-tetraazol-5-yl)-2-pyrimidinyl]benzamide is a compound that has potential applications in various fields, including cancer research, inflammation, and neurological disorders. Its synthesis method can be challenging, but its potential applications make it an intriguing compound for future research.

Synthesis Methods

The synthesis of 4-[4-(2-methylphenyl)-5-(1-phenyl-1H-tetraazol-5-yl)-2-pyrimidinyl]benzamide involves the reaction of 2-amino-4,5-diphenyl-1H-imidazole with 2-chloro-4'-methoxyacetophenone to produce 4-[4-(2-methylphenyl)-5-phenyl-2-pyrimidinyl]benzamide. This intermediate compound is then reacted with sodium azide and copper (I) iodide to produce the final product.

Scientific Research Applications

The compound 4-[4-(2-methylphenyl)-5-(1-phenyl-1H-tetraazol-5-yl)-2-pyrimidinyl]benzamide has been studied for its potential applications in various fields, including cancer research, inflammation, and neurological disorders. Studies have shown that the compound has anti-inflammatory properties and can inhibit the growth of cancer cells. Additionally, it has been found to have potential applications in the treatment of Alzheimer's disease and other neurological disorders.

properties

Product Name

4-[4-(2-methylphenyl)-5-(1-phenyl-1H-tetraazol-5-yl)-2-pyrimidinyl]benzamide

Molecular Formula

C25H19N7O

Molecular Weight

433.5 g/mol

IUPAC Name

4-[4-(2-methylphenyl)-5-(1-phenyltetrazol-5-yl)pyrimidin-2-yl]benzamide

InChI

InChI=1S/C25H19N7O/c1-16-7-5-6-10-20(16)22-21(25-29-30-31-32(25)19-8-3-2-4-9-19)15-27-24(28-22)18-13-11-17(12-14-18)23(26)33/h2-15H,1H3,(H2,26,33)

InChI Key

GWTTZLMVXHXQNJ-UHFFFAOYSA-N

SMILES

CC1=CC=CC=C1C2=NC(=NC=C2C3=NN=NN3C4=CC=CC=C4)C5=CC=C(C=C5)C(=O)N

Canonical SMILES

CC1=CC=CC=C1C2=NC(=NC=C2C3=NN=NN3C4=CC=CC=C4)C5=CC=C(C=C5)C(=O)N

Origin of Product

United States

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